Technical Safety & Handling Guide: 7H-Dodecafluoroheptanoyl Chloride
Technical Safety & Handling Guide: 7H-Dodecafluoroheptanoyl Chloride
CAS: 41405-35-0 | Formula: C₇HClF₁₂O[]
Part 1: Executive Summary & Chemical Identity
7H-Dodecafluoroheptanoyl chloride (also known as
Unlike standard hydrocarbon acid chlorides, this compound possesses a "heavy" fluorinated tail (
Core Identity Matrix
| Parameter | Value |
| CAS Number | 41405-35-0 |
| IUPAC Name | 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl chloride |
| Molecular Weight | 364.52 g/mol |
| Structure | |
| Appearance | Colorless to light yellow liquid |
| Odor | Pungent, acrid (indicative of HCl hydrolysis) |
Part 2: Thermodynamic & Physical Profile
Precise physical data is critical for calculating reaction stoichiometry and engineering safety controls (e.g., ventilation rates).[]
| Property | Value | Operational Implication |
| Boiling Point | 130–135 °C (at 760 mmHg) | High boiler; suitable for reflux in toluene/xylene.[] |
| Density | ~1.67 – 1.75 g/mL | Significantly heavier than water. In a spill, it will sink, complicating cleanup.[] |
| Vapor Pressure | Moderate | Fumes readily in moist air; requires active ventilation.[] |
| Solubility | Immiscible with water (reacts); Soluble in DCM, THF, Toluene.[] | Use anhydrous non-polar or polar aprotic solvents.[] |
Part 3: Reactivity & Mechanism of Action
The "Anhydrous Imperative"
The core hazard and utility of 7H-dodecafluoroheptanoyl chloride stem from the electrophilicity of its carbonyl carbon.[] The electron-withdrawing fluorine atoms inductively destabilize the carbonyl bond, making it hyper-reactive toward nucleophiles.[]
The Competition: In any reaction vessel, the desired nucleophile (e.g., an amine for amide coupling) competes with ambient moisture.[]
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Pathway A (Desired): Formation of stable fluorinated amides/esters.[]
-
Pathway B (Hazardous): Hydrolysis releasing Hydrogen Chloride (HCl) gas and 7H-dodecafluoroheptanoic acid.[]
Visualization: Reactivity Logic Flow
Caption: Competitive reaction pathways. Moisture control is the primary determinant between synthesis success and hazardous HCl evolution.[]
Part 4: Critical Safety & Toxicology Architecture
Hazard Classification (GHS):
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Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[][2]
-
Serious Eye Damage: Category 1.[][2]
-
Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[]
Mechanism of Toxicity
Unlike simple acids, this compound combines corrosivity with lipophilicity .[]
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Penetration: The fluorinated tail allows the molecule to penetrate the lipid bilayer of skin cells rapidly.[]
-
Hydrolysis: Once intracellular, it hydrolyzes, releasing HCl inside the tissue.[]
-
Persistence: The resulting 7H-dodecafluoroheptanoic acid is resistant to metabolic breakdown, potentially leading to local tissue persistence.[]
Emergency Response Decision Tree
Caption: Immediate response workflow. Note: While HCl is the primary burn agent, fluoride ion release is possible; medical review is mandatory.[]
Part 5: Operational Protocol (The Self-Validating System)
To ensure safety and data integrity, the handling of 7H-dodecafluoroheptanoyl chloride must follow a Self-Validating System . This means the setup itself provides feedback on its integrity.[]
Storage & Transfer
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Storage: Store under Argon or Nitrogen atmosphere in a desiccator. Refrigeration (2–8°C) is recommended to slow hydrolysis from trace moisture.[]
-
Container: Use glass or Teflon (PTFE/PFA).[] Avoid standard polyethylene if long-term storage is required, as fluorinated solvents can swell some plastics.[]
-
Transfer: NEVER pour. Use the Cannula Transfer or Oven-Dried Syringe technique.[]
The Reaction Setup (Self-Validating)
-
The Trap: All reaction vessel outlets must lead to a mineral oil bubbler, followed by a scrubber trap (aqueous NaOH).[]
-
Validation: If the bubbler shows rapid, erratic gas evolution upon addition, moisture is present.[] Stop immediately.
-
-
The Solvent: Use anhydrous solvents (DCM, THF) dried over molecular sieves.[]
-
Validation: Add a drop of the acid chloride to a small aliquot of solvent before the main reaction.[] Haze/fumes indicate wet solvent.[]
-
Quenching Protocol (Critical)
NEVER add water directly to the neat acid chloride. The heat of hydrolysis will cause explosive boiling and acid splatter.[]
Step-by-Step Quench:
-
Cool the reaction mixture to 0°C.
-
Dilute with an inert solvent (e.g., DCM) if not already dissolved.[]
-
Inverse Addition: Slowly add the reaction mixture into a stirred solution of saturated Sodium Bicarbonate (
) or 10% NaOH. -
Monitor: Watch for
evolution (bubbling). Adjust addition rate to control foaming.
Part 6: Environmental Fate (PFAS Context)
Researchers must recognize that this compound is a PFAS (Per- and Polyfluoroalkyl Substance) precursor.[]
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Degradation Product: Upon contact with environmental water, it converts to 7H-Dodecafluoroheptanoic acid .[]
-
Regulatory Status: While the
-hydro (terminal hydrogen) group makes it less bioaccumulative than fully perfluorinated analogs (like PFOA), it is still highly persistent in the environment due to the stable C-F bonds.[] -
Disposal: All waste streams (including aqueous washes) must be collected as Halogenated Chemical Waste .[] Do not discharge down the drain.[][3] High-temperature incineration is the only effective destruction method.[]
References
-
PubChem. (n.d.).[][4] 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl fluoride (Analogous Structure Data). National Library of Medicine.[] Retrieved from [Link]
-
ECHA (European Chemicals Agency). (n.d.).[] Registration Dossier: Perfluoroheptanoyl chloride derivatives. Retrieved from [Link][]
